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Compound of Interest

Compound Name: 2,6-Dimethylphenylboronic acid

Cat. No.: B034878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

associated hazards of 2,6-Dimethylphenylboronic acid (CAS No. 100379-00-8). The

information is intended to equip researchers, scientists, and drug development professionals

with the necessary knowledge for safe handling, storage, and use of this versatile chemical

reagent.

Chemical and Physical Properties
2,6-Dimethylphenylboronic acid is a valuable reagent in organic synthesis, particularly in

Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

CAS Number 100379-00-8 [2]

Molecular Formula C₈H₁₁BO₂ [2]

Molecular Weight 149.98 g/mol [2]

Melting Point 105 °C (decomposition) [2]

Appearance White solid Fisher Scientific SDS

Solubility Soluble in methanol [3]
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Hazard Identification and Classification
2,6-Dimethylphenylboronic acid is classified as an irritant. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear framework for its hazards,

which are summarized in Table 2.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: PubChem, ECHEMI[2][4][5]

The hazard identification and subsequent safety measures can be visualized as a logical

workflow.
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Hazard Identification

Hazard Categories
Risk Management

2,6-Dimethylphenylboronic acid Hazard Classification
(GHS)

 is assessed for 

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Respiratory Irritation
(Category 3)

Personal Protective
Equipment (PPE)

First-Aid
Measures

Safe Handling
Procedures
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Start: OECD 404 Protocol

Prepare Albino Rabbit

Apply 0.5g of Solid to 6cm² Skin Patch

4-Hour Exposure

Remove Residual Substance

Observe for Erythema and Edema over 14 Days

Evaluate Severity and Reversibility

Classify as Irritant or Non-Irritant

End of Protocol
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Start: OECD 405 Protocol

Prepare Albino Rabbit

Apply Single Dose to Conjunctival Sac of One Eye

Examine Eyes at 1, 24, 48, 72 Hours (and up to 21 days)

Score Corneal Opacity, Iritis, Redness, and Chemosis

Evaluate Severity and Reversibility of Lesions

Classify as Irritant or Non-Irritant

End of Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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